Cas no 1974-19-2 (N2-(furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine)

• Product Name: N2-(furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine
• CAS No: 1974-19-2
• MF: C₉H₉N₅O₃
• MW: 235.199460744858
• CID: 5961389
• PubChem ID: 52417601
• Update Time: 2025-05-20

N2-(furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine
• 2-N-(furan-2-ylmethyl)-5-nitropyrimidine-2,4-diamine
• AKOS024255532
• VU0533287-1
• F6142-0030
• 1974-19-2
• N2-[(furan-2-yl)methyl]-5-nitropyrimidine-2,4-diamine
• N2-(furan-2-ylmethyl)-5-nitropyrimidine-2,4-diamine

• Inchi： 1S/C9H9N5O3/c10-8-7(14(15)16)5-12-9(13-8)11-4-6-2-1-3-17-6/h1-3,5H,4H2,(H3,10,11,12,13)
• InChI Key： OJKCBHPAQCREMJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1N=CC(=C(N)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.071
• Monoisotopic Mass: 235.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: 1.1

Additional information on N2-(furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine

N2-(Furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine: A Comprehensive Overview

N2-(Furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine, also known by its CAS number 1974-19-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms. The presence of a furan ring and a nitro group introduces unique electronic and structural properties, making it a subject of interest in both academic and industrial research.

The molecular structure of N2-(Furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine is characterized by a pyrimidine ring system with substituents at positions 2 and 5. The 5-nitro group imparts strong electron-withdrawing effects, while the N-methyl-furan substituent at position 2 introduces electron-donating properties. This combination creates a balance between electron-rich and electron-poor regions within the molecule, which is crucial for its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored extensively. For instance, researchers have demonstrated that N2-(Furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine can effectively inhibit certain metalloproteases, making it a promising candidate for anti-inflammatory and anticancer therapies. The furan moiety plays a pivotal role in these interactions, as it facilitates π–π stacking with the enzyme's active site.

In addition to its biological applications, this compound has shown remarkable properties in materials science. Its ability to form self-assembled monolayers on gold surfaces has been leveraged in the development of advanced sensors and electronic devices. The nitro group's electron-withdrawing nature enhances the molecule's stability under harsh conditions, making it suitable for high-performance applications.

The synthesis of N2-(Furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium catalysts in cross-coupling reactions has enabled researchers to achieve higher efficiency while maintaining the integrity of the furan ring.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have shown that under aerobic conditions, N2-(Furan-2-yl)methyl-5-nitropyrimidine-2,4-diamine undergoes slow degradation due to its aromatic stability. However, under anaerobic conditions or in the presence of specific microbial communities, its breakdown can be accelerated. These findings are essential for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, N2-(Furan-2-yLmethyl)-5-nitropyrimidine-2,4-diamine (CAS No: 1974–19–3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.